- Octahedral [Pd6L8]12+ Metallosupramolecular Cages: Synthesis, Structures and Guest-Encapsulation Studies, Chemistry - A European Journal, 2017, 23(60), 15089-15097
Cas no 921205-02-9 (TpPyPB)
TpPyPB structure
Product Name:TpPyPB
CAS No:921205-02-9
MF:C39H27N3
MW:537.651788949966
CID:997976
PubChem ID:46241684
Update Time:2024-10-26
TpPyPB Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine
- 3-[4-[3,5-bis(4-pyridin-3-ylphenyl)phenyl]phenyl]pyridine
- 3,3′-[5′-[4-(3-Pyridinyl)phenyl][1,1′:3′,1′′-terphenyl]-4,4′′-diyl]bis[pyridine] (ACI)
- 1,3,5-Tri(4-pyrid-3-ylphenyl)benzene
- 1,3,5-Tri(p-pyrid-3-ylphenyl)benzene
- TpPyPB
- 921205-02-9
- 1,3,5-Tri(p-pyrid-3-yl-phenyl)benzene
- 1,3,5-Tri(m-pyridin-3-ylphenyl)benzene
- SCHEMBL1834445
- 3,3?-[5?-[3-(3-pyridinyl)phenyl][1,1?:3?,1??-terphenyl]-3,3??-diyl]bispyridine
- 3-{4-[4'-(PYRIDIN-3-YL)-5-[4-(PYRIDIN-3-YL)PHENYL]-[1,1'-BIPHENYL]-3-YL]PHENYL}PYRIDINE
- BS-49896
- MFCD27923078
- YSCK0539
- 1,3,5-Tris(3-pyridyl-3-phenyl)benzene
- TpPyPB , 1,3,5-tri(p-pyrid-3-yl-phenyl)benzene
- Tm3PyP
- E73960
- DTXSID50673182
-
- Inchi： 1S/C39H27N3/c1-4-34(25-40-19-1)28-7-13-31(14-8-28)37-22-38(32-15-9-29(10-16-32)35-5-2-20-41-26-35)24-39(23-37)33-17-11-30(12-18-33)36-6-3-21-42-27-36/h1-27H
- InChI Key： ACSHDTNTFKFOOH-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=CC(C3C=C(C4C=CC(C5C=CC=NC=5)=CC=4)C=C(C4C=CC(C5C=CC=NC=5)=CC=4)C=3)=CC=2)C=CC=1
Computed Properties
- Exact Mass: 537.22000
- Monoisotopic Mass: 537.220497874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67000
- LogP: 9.87360
TpPyPB Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029191807-1g |
3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95% | 1g |
$728.28 | 2023-08-31 | |
| Chemenu | CM174588-1g |
3,3'-(5'-(4-(pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95% | 1g |
$830 | 2021-08-05 | |
| Ambeed | A492073-100mg |
3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95+% | 100mg |
$55.0 | 2025-04-15 | |
| Ambeed | A492073-250mg |
3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95+% | 250mg |
$91.0 | 2025-04-15 | |
| Ambeed | A492073-1g |
3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95+% | 1g |
$241.0 | 2025-04-15 | |
| Ambeed | A492073-5g |
3,3'-(5'-(4-(Pyridin-3-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95+% | 5g |
$843.0 | 2025-04-15 | |
| Chemenu | CM174588-1g |
3,3'-(5'-(4-(pyridin-3-yl)phenyl)-[1,1'3',1''-terphenyl]-4,4''-diyl)dipyridine |
921205-02-9 | 95% | 1g |
$830 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1249788-1g |
TpPyPB , 1,3,5-tri(p-pyrid-3-yl-phenyl)benzene |
921205-02-9 | 97% | 1g |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249788-5g |
TpPyPB , 1,3,5-tri(p-pyrid-3-yl-phenyl)benzene |
921205-02-9 | 97% | 5g |
$645 | 2024-06-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904426-500mg |
1,3,5-tri(p-pyrid-3-yl-phenyl)benzene |
921205-02-9 | >99% (HPLC) | 500mg |
2,248.20 | 2021-05-17 |
TpPyPB Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol , Toluene , Water ; 18 h, reflux
Reference
TpPyPB Raw materials
TpPyPB Preparation Products
TpPyPB Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
921205-02-9 (TpPyPB) Related Products
- 79412-31-0(Pyridine, 3-(3-methylphenyl)-, hydrochloride)
- 1008-88-4(3-Phenylpyridine)
- 4423-09-0(Pyridine,3-(4-methylphenyl)-)
- 106047-36-3(3,3':5',3''-Terpyridine)
- 106047-39-6(3,3':5',4''-Terpyridine)
- 10477-94-8(3-Methyl-5-phenylpyridine)
- 106047-37-4(4,3':5',4''-Terpyridine)
- 1030380-38-1(1,3-Bis[3,5-di(pyridin-3-yl)phenyl]benzene)
- 921205-03-0(TmPyPB)
- 92-07-9(3,5-Diphenylpyridine)
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